Cas no 120764-43-4 (1H-Benzimidazole,ethoxy-2-(ethylthio)- (9CI))

• Product Name: 1H-Benzimidazole,ethoxy-2-(ethylthio)- (9CI)
• CAS No: 120764-43-4
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 174971
• PubChem ID: 129250
• Update Time: 2025-04-19

1H-Benzimidazole,ethoxy-2-(ethylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,ethoxy-2-(ethylthio)- (9CI)
• 5-ethoxy-2-ethylmercaptobenzimidazole
• 6-ethoxy-2-ethylsulfanyl-1H-benzimidazole
• 5-Eembi
• 5-Ethoxy-2-ethylsulfanyl-1H-benzoimidazole
• NCGC00245010-01
• IDI1_010774
• Tomerzol
• 120764-43-4
• CBDivE_011657
• CHEMBL1624784
• AB00074288-01
• BRD-K58282780-001-01-4
• 5-ethoxy-2-(ethylsulfanyl)-1H-benzimidazole
• 135048-68-9
• DTXSID20153002
• AKOS002285153
• 5-ethoxy-2-ethylthiobenzimidazole
• IFLab1_005371
• CBMicro_037387
• SCHEMBL7592737
• F3055-0034
• Ethomersol
• Cambridge id 5137119
• AKOS000666661
• AG-690/09407048

• Inchi： 1S/C11H14N2OS/c1-3-14-8-5-6-9-10(7-8)13-11(12-9)15-4-2/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： XFLUTXZJXVSDEZ-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC2C=CC(=CC=2N1)OCC

Computed Properties

• Exact Mass: 222.08300
• Monoisotopic Mass: 222.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.22g/cm3
• Boiling Point: 399.3ºC at 760mmHg
• Flash Point: 195.3ºC
• Refractive Index: 1.623
• PSA: 63.21000
• LogP: 3.07360